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Compound of Interest

Compound Name: 2-Chloro-4-hydrazinopyrimidine

Cat. No.: B1339531 Get Quote

Core Chemical Properties and Data
2-Chloro-4-hydrazinopyrimidine is a heterocyclic compound characterized by a pyrimidine

ring substituted with a chlorine atom at the second position and a hydrazine group at the fourth

position.[1] This unique arrangement of functional groups imparts specific reactivity and makes

it a valuable intermediate in various synthetic applications.[1] The compound presents as a

white solid.[1]

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 2-Chloro-4-hydrazinopyrimidine is presented

below for easy reference and comparison.
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Property Value Source(s)

CAS Number 52476-87-6 [1][2][3][4][5]

IUPAC Name
(2-chloropyrimidin-4-

yl)hydrazine
[1][5]

Molecular Formula C4H5ClN4 [1][2][4][5]

Molecular Weight 144.56 g/mol [1][2][4]

Exact Mass 144.02000 Da [2][4]

Melting Point 175-176 °C [1][2][3]

Boiling Point 406.266 °C at 760 mmHg [1][2]

Density 1.53 g/cm³ [2]

pKa 3.50 ± 0.70 (Predicted) [3]

Flash Point 199.503 °C [2]

Refractive Index 1.684 [2][4]

¹H NMR (C-5 proton) 7.0-7.5 ppm (doublet) [1]

¹H NMR (C-6 proton) 8.5-9.5 ppm [1]

Molecular Structure and Reactivity
The molecular structure consists of a planar pyrimidine ring system.[1] The chlorine atom at the

2-position is susceptible to nucleophilic substitution, facilitated by the electron-withdrawing

nature of the pyrimidine ring.[1][6] The hydrazine group at the 4-position is reactive towards

aldehydes and ketones, forming hydrazones, and can participate in cyclization reactions to

form more complex heterocyclic systems.[1]

This dual reactivity makes 2-Chloro-4-hydrazinopyrimidine a versatile building block in

organic synthesis.[1]
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Reactivity of 2-Chloro-4-hydrazinopyrimidine
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General Synthesis Workflow
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Role in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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